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molecular formula C7H12O2 B8609627 3-(Hydroxymethyl)-4-methylpent-4-en-2-one CAS No. 61345-91-3

3-(Hydroxymethyl)-4-methylpent-4-en-2-one

Cat. No. B8609627
CAS RN: 61345-91-3
M. Wt: 128.17 g/mol
InChI Key: GRSVJLFQCOOFSN-UHFFFAOYSA-N
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Patent
US04069257

Procedure details

contacting mesityl oxide with formaldehyde in the presence of 0.1 to 10 mol percent of a bicyclic amidine per mol of mesityl oxide whereby to obtain 2-methyl-3-hydroxymethyl-pent-1-en-4-one; and
Name
mesityl oxide
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
formaldehyde
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
[Compound]
Name
bicyclic amidine
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
mesityl oxide
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
2-methyl-3-hydroxymethyl-pent-1-en-4-one

Identifiers

REACTION_CXSMILES
[O:1]=[C:2]([CH:4]=[C:5]([CH3:7])[CH3:6])[CH3:3].[CH2:8]=[O:9]>>[CH3:6][C:5]([CH:4]([CH2:8][OH:9])[C:2](=[O:1])[CH3:3])=[CH2:7]

Inputs

Step One
Name
mesityl oxide
Quantity
0 (± 1) mol
Type
reactant
Smiles
O=C(C)C=C(C)C
Step Two
Name
formaldehyde
Quantity
0 (± 1) mol
Type
reactant
Smiles
C=O
Step Three
[Compound]
Name
bicyclic amidine
Quantity
0 (± 1) mol
Type
reactant
Smiles
Step Four
Name
mesityl oxide
Quantity
0 (± 1) mol
Type
reactant
Smiles
O=C(C)C=C(C)C

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
2-methyl-3-hydroxymethyl-pent-1-en-4-one
Type
product
Smiles
CC(=C)C(C(C)=O)CO

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.